Furan

• CAS No.: 110-00-9
• Product Name: Furan
• Molecular Formula: C4H4O
• Molecular Weight: 68.07 g/mol
• IUPAC Name: furan
• Standard InChI: InChI=1S/C4H4O/c1-2-4-5-3-1/h1-4H
• Standard InChIKey: YLQBMQCUIZJEEH-UHFFFAOYSA-N
• SMILES: C1=COC=C1
• Canonical SMILES: C1=COC=C1
• Boiling Point: 90 °F at 758 mm Hg (EPA, 1998); 31.5 °C; 31.3 °C
• Colorform: Colorless liquid, turns brown upon standing; color change is retarded if a small amount of water is added
• Density: 0.9371 at 66.92 °F (EPA, 1998); 0.9731 at 19.4 °C/4 °C; Relative density (water = 1): 0.94
• Flash Point: Less than 32F (EPA, 1998); -32 °F (-35 °C) (Closed cup); -35 °C
• Melting Point: -123 °F (EPA, 1998); -85.6 °C; -85.61 °C; -85.6°C
• Physical Description: Furan appears as a clear colorless liquid with a strong odor. Flash point below 32°F. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; CLEAR COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON STANDING.
• Description: Furan is a clear, colorless, flammable liquid cyclic ether with an ethereal odor. Furan is used as an intermediate in the production of tetrahydrofuran, pyrrole and thiophene. Inhalation exposure to this substance causes eye and skin irritation and central nervous system depression. Furan is mutagenic in animals and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Furan appears as a clear colorless liquid with a strong odor. Flash point below 32°F. Less dense than water and insoluble in water. Vapors heavier than air.; Furan, also known as furane or divinylene oxide, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. Furan exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Furan has been detected in multiple biofluids, such as feces, urine, and blood. Furan is also a parent compound for other transformation products, including but not limited to, 3-furaldehyde, furfural, and 2-octylfuran. Furan is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 0.15 M; Soluble in alcohol and ether; Slightly soluble in chloroform; very soluble in ethanol, ether; soluble in acetone, benzene; In water, 1X10+4 mg/L at 25 °C; 10 mg/mL at 25 °C; Solubility in water, g/l at 25 °C: 10
• Synonyms: Divinylene Oxide; Furfuran; Oxacyclopentadiene; Oxole; Tetrole
• Vapor Density: 2.3 (EPA, 1998) (Relative to Air); 2.3 (Air = 1); Relative vapor density (air = 1): 2.3
• Vapor Pressure: 493 mm Hg at 68 °F (NTP, 1992); 600.07 mmHg; 600 mm Hg at 25 °C /from experimentally derived coefficients/; Vapor pressure, kPa at 20 °C: 65.8
• PubChem Compound: 8029
• Last Modified: Nov 11 2021